Cas no 2172226-04-7 (tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 2172226-04-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6396102
• PubChem ID: 165785998
• Update Time: 2025-11-01

tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate
• 2172226-04-7
• EN300-1647601

• Inchi： 1S/C14H26N2O3/c1-12(2,3)19-11(17)16-9-7-14(18,8-10-16)13(15)5-4-6-13/h18H,4-10,15H2,1-3H3
• InChI Key： PCHOJZKMXNTNCM-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OC(C)(C)C)CC1)C1(CCC1)N

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2172226-04-7)

Tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2172226-04-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a piperidine core, which is a prominent scaffold in drug design due to its structural versatility and biological activity. The presence of both an amine and a hydroxyl group on the piperidine ring, along with a tert-butyl substituent and a cyclobutyl side chain, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug development.

The structure of tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate is intricately designed to interact with biological targets in a specific manner. The piperidine ring itself is known for its ability to mimic the conformation of certain amino acids, which can facilitate binding to protein targets such as enzymes and receptors. The 1-aminocyclobutyl side chain introduces additional spatial constraints and potential hydrogen bonding capabilities, while the hydroxyl group at the 4-position can participate in hydrogen bonding interactions, further enhancing binding affinity. The tert-butyl group serves as a steric bulk, helping to orient the molecule correctly within the binding site and improve solubility in certain environments.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the unique properties of piperidine derivatives. Tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate has been studied for its potential applications in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a drug candidate. The combination of functional groups on its structure allows it to engage with multiple targets simultaneously, which can be advantageous in achieving synergistic effects. For instance, studies have suggested that molecules with similar structural motifs may exhibit inhibitory activity against certain kinases and other enzymes involved in disease pathways. The hydroxypiperidine scaffold is particularly interesting because it has been shown to interact with biological targets in ways that can lead to therapeutic benefits.

The synthesis of tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled researchers to construct the desired framework efficiently. These advancements not only facilitate the production of the compound but also open up new possibilities for modifying its structure to improve its pharmacological properties.

Recent research has highlighted the importance of understanding the pharmacokinetic and pharmacodynamic properties of novel compounds like tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate. Studies have shown that optimizing these properties can significantly enhance a drug's efficacy and safety profile. For example, modifications to the molecular structure can improve absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. By carefully designing experiments and utilizing computational modeling tools, researchers can predict how changes in the molecule will affect its behavior in vivo.

The biological activity of tert-butyl 4-(1-aminocyclobutyl)-4-hydroxypiperidine-1-carboxylate has been explored through both computational and experimental approaches. In silico studies have utilized molecular docking techniques to predict how this compound might bind to various biological targets. These simulations have provided valuable insights into potential interactions with proteins such as kinases, receptors, and enzymes relevant to human health and disease. Experimental validation through enzyme inhibition assays and cell-based assays has corroborated many of these predictions, reinforcing the compound's potential as a pharmacological agent.

One area where this compound shows particular promise is in the treatment of neurodegenerative disorders. The piperidine scaffold is known to interact with neurotransmitter systems, making it a suitable candidate for developing drugs that can modulate brain function. Preliminary studies have suggested that derivatives of this structure may have neuroprotective effects, potentially making them useful in conditions such as Alzheimer's disease or Parkinson's disease. Further research is needed to fully understand these effects and explore their therapeutic implications.

The development of new drugs often involves iterative processes where compounds are synthesized, tested, modified, and retested based on their performance. In the case of tert-butyl 4-(1-aminocyclobutul)-4-hydroxypiperidine-1-carboxytlate, researchers are actively engaged in optimizing its properties through structural modifications aimed at improving potency, selectivity, and bioavailability. By leveraging combinatorial chemistry and high-throughput screening techniques, scientists can rapidly generate libraries of related compounds for testing against various disease targets.

The future prospects for tert-butyl 4-(1-aminocyclobutul)-4-hydroxypiperidine-1-carboxytlate are promising given its unique structural features and potential biological activities. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that can effectively address them. This compound represents an example of how careful molecular design can lead to novel therapeutic agents with significant clinical applications.